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Compound of Interest

Compound Name: 1-Dodecene-1,2-13C2

Cat. No.: B176414 Get Quote

An in-depth technical guide to the physical properties and applications of 1-Dodecene-1,2-¹³C₂

is presented below, tailored for researchers, scientists, and drug development professionals.

Introduction
1-Dodecene-1,2-¹³C₂ is a stable isotope-labeled version of 1-Dodecene, an alpha-olefin.[1]

Stable isotope labeling involves the substitution of an atom with its heavy isotope, in this case,

replacing two ¹²C atoms with ¹³C atoms at the first and second positions of the dodecene chain.

This labeling provides a powerful tool for tracing the molecule through biological or chemical

systems without altering its fundamental chemical reactivity.[2][3] Such compounds are

invaluable in metabolic research, pharmacokinetic studies, and as internal standards for

quantitative analysis by mass spectrometry or NMR.[2][3][4]

While specific, experimentally determined physical property data for 1-Dodecene-1,2-¹³C₂ is not

readily available in the public domain, the properties of its unlabeled counterpart, 1-Dodecene,

serve as a very close proxy. The primary differences will be a slight increase in molecular

weight and density due to the two heavier carbon isotopes.

Physical Properties
The physical properties of alkenes are largely determined by their molecular size, with boiling

points and densities increasing with the number of carbon atoms.[5][6] Alkenes are nonpolar

compounds, making them insoluble in water but soluble in nonpolar organic solvents.[5][6][7]

The following table summarizes the key physical properties of unlabeled 1-Dodecene.

Table 1: Physical Properties of 1-Dodecene (CAS No: 112-41-4)
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Property Value Notes and References

Molecular Formula C₁₂H₂₄ [1][8]

Molecular Weight 168.32 g/mol

For 1-Dodecene-1,2-¹³C₂, this

value is approx. 170.32 g/mol .

[8]

Appearance Clear, colorless liquid [1][8][9]

Odor Mild, pleasant odor [1][8]

Density 0.758 g/mL at 20 °C [10]

Boiling Point 213-216 °C (at 760 mmHg) [10][11]

Melting Point -35 °C [1][10]

Flash Point 77 °C (171 °F) (Closed Cup) [1][9]

Solubility
Insoluble in water; Soluble in

ethanol, ether, acetone.
[1][8][11]

Vapor Pressure 0.2 mm Hg at 20 °C [10]

Refractive Index 1.429-1.430 at 20 °C [8][10]

Experimental Protocols for Property Determination
Standard methodologies for determining the physical properties of a liquid compound like 1-

Dodecene-1,2-¹³C₂ are well-established.

Boiling Point Determination: The boiling point can be determined using a distillation

apparatus. The liquid is heated in a flask, and the temperature at which the vapor and liquid

phases are in equilibrium at a given pressure is recorded as the boiling point. For small

quantities, a micro-boiling point apparatus can be used.

Melting Point Determination: As the melting point is well below room temperature (-35 °C), a

cryostat or a specialized low-temperature melting point apparatus is required. The sample is

cooled until it solidifies and then slowly warmed, and the temperature at which it transitions

from solid to liquid is recorded.
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Density Measurement: The density can be measured using a pycnometer (specific gravity

bottle) or a digital density meter. This involves accurately measuring the mass of a known

volume of the liquid at a controlled temperature (e.g., 20 °C).

Solubility Assessment: Qualitative solubility is determined by adding a small amount of the

substance to a solvent (e.g., water, ethanol) and observing whether it dissolves. Quantitative

solubility can be determined by creating a saturated solution, separating the undissolved

solute, and measuring the concentration of the solute in the solution via techniques like gas

chromatography.

Application in Research: A Hypothetical Workflow
The primary utility of 1-Dodecene-1,2-¹³C₂ is as a tracer to elucidate metabolic pathways or to

serve as an internal standard for quantification. For instance, it could be used to study the

metabolic fate of alpha-olefins in a biological system, such as a cell culture or an animal model.

The following diagram illustrates a typical experimental workflow for a metabolomics study

using this labeled compound.
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Preparation & Dosing

Sample Collection & Processing

Analysis & Data Interpretation

1. Synthesize or Procure
1-Dodecene-1,2-13C2

2. Formulate Dosing Solution
(e.g., in a suitable vehicle)

3. Administer to Biological System
(e.g., cell culture, animal model)

4. Collect Samples over Time
(e.g., plasma, tissue, urine)

Incubation Period

5. Extract Metabolites

6. Sample Cleanup & Derivatization
(if necessary)

7. Analyze by LC-MS or GC-MS

Inject into Instrument

8. Identify 13C-labeled Metabolites
(based on mass shift)

9. Quantify Metabolites
& Determine Flux

10. Elucidate Metabolic Pathway

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b176414?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/1-Dodecene
https://isotope-science.alfa-chemistry.com/13c-labeled-compounds.html
https://www.medchemexpress.com/1-dodecene-1-2-13c2.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4548202/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4548202/
https://flexbooks.ck12.org/cbook/ck-12-cbse-chemistry-class-11/section/9.6/primary/lesson/physical-and-chemical-properties-of-alkenes/
https://www.w3schools.blog/physical-properties-of-alkenes
https://softschools.com/chemistry/organic_chemistry/physical_properties_of_alkenes/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dodecene
https://www.cpchem.com/sites/default/files/2020-05/01541660_6.pdf
https://www.chembk.com/en/chem/1-Dodecene
https://scent.vn/en/pages/compound/1-dodecene-2198
https://www.benchchem.com/product/b176414#physical-properties-of-1-dodecene-1-2-13c2
https://www.benchchem.com/product/b176414#physical-properties-of-1-dodecene-1-2-13c2
https://www.benchchem.com/product/b176414#physical-properties-of-1-dodecene-1-2-13c2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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